Cas no 899737-30-5 (5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899737-30-5
• MF: C₁₇H₁₅BrFN₅O
• MW: 404.236305475235
• CID: 5488338
• Update Time: 2025-06-09

5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(3-bromophenyl)methyl]-N-(3-fluoro-4-methylphenyl)triazole-4-carboxamide
• 5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H15BrFN5O/c1-10-5-6-13(8-14(10)19)21-17(25)15-16(20)24(23-22-15)9-11-3-2-4-12(18)7-11/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key： JUWMZRBVQAKUSN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C(N)=C(C(NC2=CC=C(C)C(F)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899737-30-5)

5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 899737-30-5, belongs to a class of molecules known for their potential therapeutic applications. The intricate structure of this compound, featuring a triazole core and various aromatic rings, makes it a subject of intense study for its pharmacological properties.

The molecular structure of 5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a combination of bromine and fluoro substituents on the aromatic rings, which are known to enhance binding affinity and selectivity in drug design. The presence of multiple functional groups, including an amino group and a carboxamide moiety, further contributes to its versatility in biological interactions.

In recent years, there has been a growing interest in triazole-based compounds due to their broad spectrum of biological activities. The triazole ring is a key pharmacophore that has been widely explored for its anti-inflammatory, antiviral, and anticancer properties. Specifically, the incorporation of halogenated aromatic rings in this compound has been linked to enhanced efficacy in targeting specific biological pathways.

Recent studies have highlighted the potential of 5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide as a lead compound for the development of novel therapeutic agents. Research indicates that this compound exhibits promising activity against various disease targets, including enzymes and receptors involved in cancer progression. The bromophenyl and fluoro-methylphenyl groups are particularly noteworthy for their ability to modulate enzyme kinetics and receptor binding affinities.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

From a pharmacological perspective, the unique structural features of 5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide make it an attractive candidate for further investigation. Preclinical studies have demonstrated its potential in inhibiting key enzymes involved in tumor growth and metastasis. Additionally, the compound's ability to cross the blood-brain barrier suggests its utility in treating central nervous system disorders.

The impact of halogenated aromatic rings on the biological activity of this compound has been extensively studied. The electron-withdrawing nature of fluorine atoms enhances the potency of drug candidates by improving binding interactions with target proteins. Similarly, bromine substituents contribute to metabolic stability and bioavailability. These structural modifications are critical in optimizing drug-like properties such as solubility, permeability, and pharmacokinetics.

In conclusion, 5-amino-1-(3-bromophenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups position it as a valuable tool for developing novel therapeutics targeting various diseases. Continued research into this compound will likely uncover additional pharmacological benefits and expand its therapeutic applications.